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Compound Name: Imbricataflavone A

L Get Quote

Cat. No.: B1254944

Introduction

Amentoflavone, a biflavonoid found in various medicinal plants, has demonstrated significant
potential as an anticancer agent. This document provides a comprehensive overview of the
molecular mechanisms underlying its antitumor activity, focusing on the induction of apoptosis
and cell cycle arrest. Detailed protocols for key experiments are provided to facilitate further
research into its therapeutic applications. While the initial topic of interest was
Imbricataflavone A, a thorough review of the scientific literature revealed a lack of specific
data for this compound. Therefore, these notes focus on the closely related and well-
researched biflavonoid, amentoflavone.

Data Presentation
Table 1: Cytotoxicity of Amentoflavone in Various

Cancer Cell Lines

Exposure Time

Cell Line Cancer Type IC50 (pM) h) Assay
SKOV3 Ovarian Cancer Not specified 24,48, 72 MTT

MCF-7 Breast Cancer Not specified Not specified Not specified
SiHa Cervical Cancer Not specified Not specified Not specified
CaSki Cervical Cancer Not specified Not specified Not specified
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Note: Specific IC50 values were not consistently reported in the provided search results.
Researchers should determine these values empirically for their cell lines of interest.

Table 2: Effects of Amentoflavone on Cell Cycle

Distribution in SKOV3 Ovarian C ~al]

% of Cells in G1 % of Cells in S % of Cells in G2IM
Treatment

Phase Phase Phase
Control Not specified Not specified Not specified
Amentoflavone Not specified Increased Significantly Increased

Note: The search results indicated a dose-dependent increase in the S and G2/M phases, but

did not provide specific percentages.[1]

Signaling Pathways

Amentoflavone exerts its anticancer effects by modulating several key signaling pathways
involved in cell survival, proliferation, and apoptosis.

PI3K/Akt Sighaling Pathway

The PI3K/Akt pathway is a critical regulator of cell survival and proliferation and is often
aberrantly activated in cancer.[2][3][4] Flavonoids, including amentoflavone, have been shown
to inhibit this pathway, leading to a downstream cascade of events that promote apoptosis and
inhibit cell growth.[2][3]
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Caption: Inhibition of the PI3K/Akt pathway by amentoflavone.

NF-kB Signaling Pathway

The transcription factor NF-kB plays a crucial role in inflammation, immunity, and cancer by
promoting cell survival and proliferation.[5][6][7] Amentoflavone has been shown to inhibit the
NF-kB signaling pathway, thereby sensitizing cancer cells to apoptosis.[5] Inhibition of NF-kB
can occur through the prevention of IkBa phosphorylation and subsequent degradation, which
keeps NF-kB sequestered in the cytoplasm.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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